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Compound of Interest

Compound Name: Sodium gualenate hydrate

CAS No.: 116277-75-9

Cat. No.: B1260866

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Sodium gualenate hydrate, a derivative of guaiazulene, is recognized for its anti-inflammatory

and mucosal protective properties. A thorough understanding of its pharmacokinetic (PK)

profile and bioavailability is crucial for optimizing its therapeutic application and for the

development of novel drug formulations. This technical guide provides a comprehensive

overview of the current knowledge regarding the absorption, distribution, metabolism, and

excretion (ADME) of sodium gualenate hydrate. While clinical data on its pharmacokinetics

are limited in publicly accessible literature, this guide synthesizes the available information,

including details on analytical methodologies for its quantification in biological matrices.

Introduction
Sodium gualenate hydrate is a water-soluble azulene derivative with established anti-

inflammatory effects. It is used in the treatment of various inflammatory conditions, including

gastritis and pharyngitis. The sodium salt form enhances its solubility, which is expected to

improve its bioavailability compared to the parent compound, guaiazulene. This document aims

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1260866#bc-rfq
https://www.benchchem.com/product/b1260866/docs?utm_src=pdf-body#in-depth-technical-guide-pharmacokinetics-and-bioavailability-of-sodium-gualenate-hydrate
https://www.benchchem.com/product/b1260866/docs?utm_src=pdf-body#in-depth-technical-guide-pharmacokinetics-and-bioavailability-of-sodium-gualenate-hydrate
https://www.benchchem.com/product/b1260866/docs?utm_src=pdf-body#in-depth-technical-guide-pharmacokinetics-and-bioavailability-of-sodium-gualenate-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to consolidate the available scientific information on the pharmacokinetic properties and

bioavailability of sodium gualenate hydrate to support further research and development.

Pharmacokinetic Profile
The pharmacokinetic profile of a drug describes its journey through the body, encompassing

absorption, distribution, metabolism, and excretion.

Absorption
General scientific literature suggests that sodium gualenate hydrate is rapidly absorbed from

the gastrointestinal tract following oral administration.[1][2] This rapid absorption is attributed to

its enhanced water solubility.[1][2] However, specific quantitative data on the rate (Tmax) and

extent (Cmax, AUC) of absorption from human or animal studies are not readily available in the

reviewed literature.

A bioequivalence study of sodium azulene sulfonate tablets in healthy subjects has been

registered in China (CTR20213301), which, upon publication of its results, would provide

valuable data on the absorption kinetics of this compound.

Distribution
Following absorption, sodium gualenate hydrate is distributed throughout the body.[1][2]

There is currently a lack of specific information regarding its volume of distribution, protein

binding, and tissue-specific accumulation.

Metabolism
The primary site of metabolism for sodium gualenate hydrate is the liver, where it is broken

down into its active metabolites.[1][2] The metabolic pathways may involve cytochrome P450

enzymes, with some sources suggesting an interaction with CYP3A4.[3] Co-administration with

drugs that are potent inducers or inhibitors of CYP3A4 could therefore potentially alter the

plasma concentrations of sodium gualenate hydrate.[3] For instance, a CYP3A4 inducer like

rifampicin might decrease its plasma levels, while a CYP3A4 inhibitor such as ketoconazole

could increase them.[3] Further studies are needed to fully characterize the metabolic

pathways and the specific enzymes involved.
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Excretion
The metabolites of sodium gualenate hydrate are primarily excreted from the body via the

kidneys into the urine.[1][2] A smaller portion is also thought to be eliminated through the bile in

the feces.[1][2] Quantitative data on the clearance rate and the proportion of the dose excreted

through each route are not currently available.

Bioavailability
The bioavailability of an orally administered drug refers to the fraction of the dose that reaches

the systemic circulation unchanged. While the enhanced solubility of sodium gualenate
hydrate suggests good bioavailability, specific percentage values from human or animal

studies have not been reported in the accessible literature. Bioequivalence studies, such as the

aforementioned CTR20213301, are designed to compare the bioavailability of a generic

product to a reference product and would provide data on relative bioavailability.

Data Presentation
Due to the limited availability of quantitative pharmacokinetic data in the public domain, a

comprehensive data table with Cmax, Tmax, AUC, and other parameters cannot be provided at

this time. This section will be updated as new research findings become available.

Experimental Protocols
A crucial aspect of pharmacokinetic studies is the analytical methodology used to measure the

drug concentration in biological samples. A validated High-Performance Liquid

Chromatography (HPLC) method for the determination of sodium azulene-sulfonate in human

serum has been described in the Chinese Pharmacopoeial Commission's journal.

Quantification of Sodium Gualenate in Human Serum by
HPLC
This section details the experimental protocol based on the published analytical method.

Caption: Experimental workflow for the quantification of sodium gualenate in human serum.
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Methodology:

Chromatographic System: High-Performance Liquid Chromatography (HPLC).

Column: Apollo C18 (5 μm, 4.6 mm × 250 mm).

Mobile Phase: A mixture of acetonitrile and 25 mmol·L-1 KH2PO4 buffer (pH=4.5) in a 38:62

(v/v) ratio.

Flow Rate: 1 mL·min-1.

Detection: UV spectrophotometry at a wavelength of 293 nm.

Column Temperature: Room temperature.

Sample Pre-treatment:

Blood samples are collected and processed to obtain serum.

The serum samples undergo solid-phase extraction (SPE) for purification and concentration

of the analyte.

Method Validation:

Linearity: The method demonstrated a good linear range from 5 to 500 ng·mL-1, with a

correlation coefficient (r) of 0.9999.

Limit of Detection (LOD): The minimum detectable concentration was 5 ng·mL-1.
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Recovery: The relative recoveries for concentrations of 350, 200, 50, and 10 ng·mL-1 were

100.3%, 98.8%, 99.6%, and 100.1%, respectively. The absolute recoveries were 101.6%,

101.6%, 99.8%, and 101.3%, respectively.

Precision: The intra-day precisions were 1.0%, 1.6%, 2.1%, and 3.2%, and the inter-day

precisions were 2.4%, 3.6%, 3.2%, and 5.4% for the four tested concentrations.

This validated method is deemed suitable for conducting pharmacokinetic and bioequivalence

studies of sodium gualenate.

Signaling Pathways and Logical Relationships
The metabolism of sodium gualenate hydrate, particularly its potential interaction with the

CYP3A4 enzyme system, can be represented as a logical relationship.

Caption: Potential metabolic pathway of sodium gualenate hydrate involving CYP3A4.
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Conclusion and Future Directions
The available information on the pharmacokinetics and bioavailability of sodium gualenate
hydrate is largely qualitative, indicating rapid absorption, hepatic metabolism, and renal/biliary

excretion. There is a significant gap in the literature regarding quantitative pharmacokinetic
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parameters in both preclinical and clinical settings. The publication of results from registered

clinical trials, such as the bioequivalence study CTR20213301, is eagerly awaited to fill this

knowledge gap.

Future research should focus on:

Conducting comprehensive pharmacokinetic studies in healthy volunteers and patient

populations to determine key parameters such as Cmax, Tmax, AUC, half-life, and absolute

bioavailability.

Performing preclinical pharmacokinetic studies in relevant animal models to understand

inter-species differences.

Elucidating the specific metabolic pathways and the role of cytochrome P450 enzymes,

particularly CYP3A4, through in vitro and in vivo studies.

Investigating potential drug-drug interactions with known CYP3A4 inhibitors and inducers.

A more complete understanding of the pharmacokinetic profile of sodium gualenate hydrate
will enable its more effective and safer use in clinical practice and will be instrumental in the

development of optimized drug delivery systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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